Cas no 1261749-61-4 (2-Amino-5-(2,3-difluorophenyl)pyridine-3-acetic acid)

• Product Name: 2-Amino-5-(2,3-difluorophenyl)pyridine-3-acetic acid
• CAS No: 1261749-61-4
• MF: C₁₃H₁₀F₂N₂O₂
• MW: 264.227509975433
• CID: 4929353
• Update Time: 2025-06-10

2-Amino-5-(2,3-difluorophenyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(2,3-difluorophenyl)pyridine-3-acetic acid

• Inchi： 1S/C13H10F2N2O2/c14-10-3-1-2-9(12(10)15)8-4-7(5-11(18)19)13(16)17-6-8/h1-4,6H,5H2,(H2,16,17)(H,18,19)
• InChI Key： PWGSYDSLXVGZTQ-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1=CN=C(C(CC(=O)O)=C1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 330
• XLogP3: 1.8
• Topological Polar Surface Area: 76.2

Additional information on 2-Amino-5-(2,3-difluorophenyl)pyridine-3-acetic acid

Introduction to 2-Amino-5-(2,3-difluorophenyl)pyridine-3-acetic Acid (CAS No. 1261749-61-4)

2-Amino-5-(2,3-difluorophenyl)pyridine-3-acetic acid is a significant compound in the realm of pharmaceutical chemistry, characterized by its intricate molecular structure and versatile applications. This compound, identified by the CAS number 1261749-61-4, has garnered considerable attention due to its potential in drug development and medicinal research. The molecular framework of this compound consists of a pyridine core substituted with an amino group at the 2-position and a 2,3-difluorophenyl group at the 5-position, further modified by a carboxylic acid moiety at the 3-position. This unique arrangement imparts distinct chemical properties that make it a valuable candidate for various biochemical and pharmacological investigations.

The synthesis of 2-Amino-5-(2,3-difluorophenyl)pyridine-3-acetic acid involves a series of carefully orchestrated chemical reactions that highlight the precision and expertise required in pharmaceutical chemistry. The process typically begins with the functionalization of the pyridine ring, followed by the introduction of the amino and difluorophenyl groups. The final step involves the incorporation of the carboxylic acid group, which is crucial for its biological activity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination processes, are often employed to ensure high yield and purity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 2-Amino-5-(2,3-difluorophenyl)pyridine-3-acetic acid with greater accuracy. Molecular docking studies have revealed that this compound exhibits promising interactions with various biological targets, including enzymes and receptors involved in critical metabolic pathways. These findings have spurred interest in exploring its potential as an intermediate in the synthesis of novel therapeutic agents.

In the context of drug discovery, 2-Amino-5-(2,3-difluorophenyl)pyridine-3-acetic acid has been investigated for its role in developing treatments for neurological disorders. Preliminary studies suggest that it may modulate neurotransmitter release and receptor activity, making it a candidate for addressing conditions such as Alzheimer's disease and Parkinson's disease. The presence of fluorine atoms in its structure enhances its metabolic stability and bioavailability, which are essential factors for drug efficacy.

The compound's structural features also make it a valuable tool in medicinal chemistry for designing derivatives with enhanced pharmacological properties. By modifying specific functional groups, researchers can fine-tune the biological activity of 2-Amino-5-(2,3-difluorophenyl)pyridine-3-acetic acid to target specific diseases or conditions more effectively. This flexibility underscores its importance as a building block in the development of new pharmaceuticals.

In conclusion, 2-Amino-5-(2,3-difluorophenyl)pyridine-3-acetic acid (CAS No. 1261749-61-4) represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure and promising biological activities position it as a key player in drug development and medicinal research. As scientific understanding continues to evolve, this compound is likely to play an increasingly important role in addressing some of the most pressing health challenges faced by society today.